Cas no 2172600-32-5 (9H-fluoren-9-ylmethyl 4-(2-amino-1H-1,3-benzodiazol-5-yl)sulfonylpiperazine-1-carboxylate)

• Product Name: 9H-fluoren-9-ylmethyl 4-(2-amino-1H-1,3-benzodiazol-5-yl)sulfonylpiperazine-1-carboxylate
• CAS No: 2172600-32-5
• MF: C₂₆H₂₅N₅O₄S
• MW: 503.57280421257
• CID: 6084908
• PubChem ID: 165822609
• Update Time: 2025-06-26

9H-fluoren-9-ylmethyl 4-(2-amino-1H-1,3-benzodiazol-5-yl)sulfonylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 9H-fluoren-9-ylmethyl 4-(2-amino-1H-1,3-benzodiazol-5-yl)sulfonylpiperazine-1-carboxylate
• EN300-1609373
• 2172600-32-5
• 9H-fluoren-9-ylmethyl 4-[(2-amino-1H-1,3-benzodiazol-5-yl)sulfonyl]piperazine-1-carboxylate

• Inchi： 1S/C26H25N5O4S/c27-25-28-23-10-9-17(15-24(23)29-25)36(33,34)31-13-11-30(12-14-31)26(32)35-16-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,15,22H,11-14,16H2,(H3,27,28,29)
• InChI Key： FYXCRVOHTFYJTH-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C(=C1)NC(N)=N2)(N1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)(=O)=O

Computed Properties

• Exact Mass: 503.16272547g/mol
• Monoisotopic Mass: 503.16272547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 883
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 130Ų

Additional information on 9H-fluoren-9-ylmethyl 4-(2-amino-1H-1,3-benzodiazol-5-yl)sulfonylpiperazine-1-carboxylate

Research Brief on 9H-fluoren-9-ylmethyl 4-(2-amino-1H-1,3-benzodiazol-5-yl)sulfonylpiperazine-1-carboxylate (CAS: 2172600-32-5)

In recent years, the compound 9H-fluoren-9-ylmethyl 4-(2-amino-1H-1,3-benzodiazol-5-yl)sulfonylpiperazine-1-carboxylate (CAS: 2172600-32-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and probes for biological targets. The integration of the fluorenylmethyl (Fmoc) protecting group and the benzodiazolyl sulfonamide moiety provides this compound with distinct chemical properties, making it a valuable tool in drug discovery and biochemical research.

Recent studies have focused on the synthesis and optimization of 9H-fluoren-9-ylmethyl 4-(2-amino-1H-1,3-benzodiazol-5-yl)sulfonylpiperazine-1-carboxylate to enhance its bioavailability and target specificity. Advanced synthetic routes, including solid-phase peptide synthesis (SPPS) and microwave-assisted organic synthesis (MAOS), have been employed to improve the yield and purity of this compound. Furthermore, computational modeling and molecular docking studies have been conducted to elucidate its binding interactions with potential biological targets, such as kinases and G-protein-coupled receptors (GPCRs). These efforts aim to identify its therapeutic potential in diseases like cancer, inflammation, and neurodegenerative disorders.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways. For instance, in vitro studies have demonstrated its inhibitory effects on certain protein kinases involved in cell proliferation and survival. This suggests its potential as a lead compound for developing kinase inhibitors. Additionally, its fluorescent properties, attributed to the benzodiazolyl moiety, make it a useful probe for imaging and tracking biological processes in real-time. These dual functionalities—therapeutic and diagnostic—highlight its versatility in biomedical applications.

Despite these advancements, challenges remain in the clinical translation of 9H-fluoren-9-ylmethyl 4-(2-amino-1H-1,3-benzodiazol-5-yl)sulfonylpiperazine-1-carboxylate. Issues such as metabolic stability, toxicity, and formulation need to be addressed through further preclinical studies. Recent efforts have also explored its combination with other therapeutic agents to enhance efficacy and reduce adverse effects. Collaborative research between academia and industry is crucial to accelerate its development and bring it closer to clinical trials.

In conclusion, 9H-fluoren-9-ylmethyl 4-(2-amino-1H-1,3-benzodiazol-5-yl)sulfonylpiperazine-1-carboxylate represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural attributes, coupled with its multifunctional capabilities, position it as a valuable asset for future research. Continued exploration of its mechanisms of action, optimization of its pharmacological properties, and validation in disease models will be essential to unlock its full therapeutic potential. This research brief underscores the importance of interdisciplinary collaboration and innovative approaches in advancing this compound toward clinical applications.